Cas no 1804418-79-8 (4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid)

• Product Name: 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid
• CAS No: 1804418-79-8
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4877001
• Update Time: 2025-10-31

4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid

• Inchi： 1S/C10H8F2N2O2/c1-5-6(3-13)7(10(11)12)4-14-8(5)2-9(15)16/h4,10H,2H2,1H3,(H,15,16)
• InChI Key： NAEBGTUDULEXQZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(C)=C1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.1
• Topological Polar Surface Area: 74

Additional information on 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid

Recent Advances in the Study of 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS: 1804418-79-8)

In recent years, the compound 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS: 1804418-79-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the introduction of the difluoromethyl group, which is critical for its biological activity. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product.

From a biological perspective, this compound has demonstrated notable inhibitory effects on specific enzymatic pathways. Research indicates that it acts as a potent inhibitor of certain kinases, which are often implicated in inflammatory and oncogenic processes. In vitro studies have shown that 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid effectively reduces the proliferation of cancer cell lines, suggesting its potential as a chemotherapeutic agent. Furthermore, its difluoromethyl group enhances its metabolic stability, making it a viable candidate for further drug development.

Recent preclinical studies have explored the pharmacokinetic and pharmacodynamic properties of this compound. Animal models have revealed favorable absorption and distribution profiles, with minimal off-target effects. These findings underscore the compound's potential for translation into clinical trials. However, further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in human subjects.

In conclusion, 4-Cyano-5-(difluoromethyl)-3-methylpyridine-2-acetic acid represents a promising molecule in the realm of drug discovery. Its unique chemical structure and biological activity make it a compelling subject for ongoing research. Future studies should focus on optimizing its therapeutic index and exploring its applications in treating diseases such as cancer and chronic inflammation. The continued investigation of this compound may pave the way for the development of novel, targeted therapies.